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Compound of Interest

Compound Name:
3-Bromo-1-methyl-7-nitro-1H-

indazole

Cat. No.: B1314959 Get Quote

CAS Number: 74209-37-3

This technical guide provides a comprehensive overview of 3-Bromo-1-methyl-7-nitro-1H-
indazole, including its chemical properties, synthesis, and potential biological significance. The

information is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry.

Chemical and Physical Properties
3-Bromo-1-methyl-7-nitro-1H-indazole is a heterocyclic compound with the molecular

formula C8H6BrN3O2.[1] It belongs to the indazole class of compounds, which are known for

their diverse biological activities. The key physicochemical properties are summarized in the

table below.

Property Value

CAS Number 74209-37-3

Molecular Formula C8H6BrN3O2

Molecular Weight 256.06 g/mol

Purity Typically ≥97%
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Note: Specific spectral and physical data like melting point and boiling point were not

consistently available in the public domain and should be confirmed by experimental analysis.

Synthesis
The synthesis of 3-Bromo-1-methyl-7-nitro-1H-indazole is typically achieved through the N-

methylation of its precursor, 3-Bromo-7-nitro-1H-indazole (CAS: 74209-34-0).[2] The general

synthetic route involves the reaction of 3-Bromo-7-nitro-1H-indazole with a methylating agent,

such as methyl iodide, in the presence of a base.[2]

Experimental Workflow: Synthesis of 3-Bromo-1-methyl-
7-nitro-1H-indazole
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Preparation

Reaction

Workup and Purification

3-Bromo-7-nitro-1H-indazole

Combine Precursor, Base, and Solvent

Methyl Iodide

Add Methyl Iodide

Base (e.g., NaH or Cs2CO3) Anhydrous Solvent (e.g., THF or DMF)

Stir at Controlled Temperature

Quench Reaction

Extract with Organic Solvent

Dry and Concentrate

Purify by Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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